N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide

• Molecular Formula: C15H20ClNO
• Molecular Weight: 265.78 g/mol
• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide
• InChI: InChI=1S/C15H20ClNO/c1-11-7-8-13(10-14(11)16)17-15(18)9-12-5-3-2-4-6-12/h7-8,10,12H,2-6,9H2,1H3,(H,17,18)
• InChI Key: SJZMGZBBRYFMJG-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CC2CCCCC2)Cl

Description

N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide, also known as CMA, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for a variety of research studies. In

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide is not fully understood, but it is believed to act as an inhibitor of voltage-gated sodium channels. This inhibition may be responsible for the compound's analgesic effects, as well as its potential anti-cancer properties.
Biochemical and Physiological Effects
N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide has been shown to have a range of biochemical and physiological effects. In addition to its analgesic and potential anti-cancer properties, N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide has been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory conditions such as arthritis. Additionally, N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide has been shown to have anxiolytic effects, suggesting that it may be useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide in lab experiments is its relatively low toxicity compared to other compounds with similar properties. Additionally, N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide is relatively easy to synthesize and purify, making it a convenient compound to work with. However, one limitation of using N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide in lab experiments is its limited solubility in water, which may make it more difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide. One area of interest is the compound's potential as a treatment for inflammatory conditions. Additionally, further research is needed to fully understand the mechanism of action of N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide and its potential anti-cancer properties. Finally, there may be potential for the development of new pain medications based on the analgesic effects of N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide.

Synthesis Methods

The synthesis of N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide involves the reaction of 3-chloro-4-methylbenzoic acid with cyclohexylamine in the presence of acetic anhydride. This reaction results in the formation of N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide as a white crystalline solid. The purity of the compound can be confirmed using various analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, cancer research, and pain management. In neuroscience, N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide has been shown to have analgesic effects and may be useful in the development of new pain medications. Additionally, N-(3-chloro-4-methylphenyl)-2-cyclohexylacetamide has been studied for its potential anti-cancer properties, with some research suggesting that it may be effective in inhibiting the growth of certain cancer cells.